1H-Imidazole, 5-((3,5-dimethylphenyl)sulfonyl)-1,2-dimethyl-4-(1-methylethyl)-

• CAS No.: 178979-98-1
• Molecular Formula: C16H22N2O2S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 5-(3,5-dimethylphenyl)sulfonyl-1,2-dimethyl-4-propan-2-ylimidazole
• InChI: InChI=1S/C16H22N2O2S/c1-10(2)15-16(18(6)13(5)17-15)21(19,20)14-8-11(3)7-12(4)9-14/h7-10H,1-6H3
• InChI Key: WPLXBXKDMFXANH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)S(=O)(=O)C2=C(N=C(N2C)C)C(C)C)C

Description

1H-Imidazole, 5-((3,5-dimethylphenyl)sulfonyl)-1,2-dimethyl-4-(1-methylethyl)- is a useful research compound. Its molecular formula is C16H22N2O2S and its molecular weight is 306.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Imidazole, 5-((3,5-dimethylphenyl)sulfonyl)-1,2-dimethyl-4-(1-methylethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Imidazole, 5-((3,5-dimethylphenyl)sulfonyl)-1,2-dimethyl-4-(1-methylethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In methylene chloride (6 ml)was dissolved 60 mg (0.20 mmol)of 5-(3,5-dimethylphenylthio)-4-isopropyl-1,2-dimethyl-1H-imidazole, followed by addition of 223 mg (1.00 mmol)of 80% metachloroperbenzoic acid, and the mixture was stirred at room temperature for 1 hour. To the reaction mixture, an aqueous solution of sodium thiosulfate and then an aqueous solution of sodium hydrogen carbonate were added, and the mixture was extracted with methylene chloride. The extract was washed with saturated brine and dried over anhydrous sodium sulfate, filtered, and the filtrate was concentrated under reduced pressure. The residue purified by silica gel chromatography (ethyl acetate), and recrystallized from n-hexane, to give 24 mg of Compound I-105 (yield 39%), mp 126-128° C.